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Teresina, Piaui, Brazil — These application notes provide detailed protocols for researchers,
scientists, and drug development professionals conducting biodiversity assessments in the
unique transitional zone of the Caatinga and Cerrado biomes surrounding Teresina. The
following methodologies are designed to ensure standardized and robust data collection for a
comprehensive understanding of the region's rich flora and fauna.

The area around Teresina presents a unique ecological context, characterized by the semi-arid
Caatinga and the savanna-like Cerrado.[1] This ecotonal region is expected to harbor a distinct
and diverse assemblage of species, making it a prime location for bioprospecting and
conservation efforts. Standardized survey methods are crucial for generating comparable and
reliable biodiversity data that can inform conservation strategies and support sustainable
development.[2][3]

Study Design and Site Selection

Prior to fieldwork, a thorough review of existing literature and satellite imagery is essential to
identify representative habitats and potential biodiversity hotspots. The study area should
encompass the diverse phytophysiognomies of the region, including typical Cerrado
grasslands, woodlands ("Cerradao"), and various Caatinga vegetation types.[4][5][6] A stratified
random sampling design is recommended to ensure coverage of different environmental
gradients.
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Caption: High-level workflow for a biodiversity assessment project.

Flora Assessment Protocols

The Cerrado biome is a recognized biodiversity hotspot with a vast number of plant species.[5]
[7] The Caatinga also harbors a unique and adapted flora.[4]

2.1. Plot-Based Surveys
o Objective: To quantify plant species richness, diversity, and community structure.
o Methodology:

o Establish 20m x 50m (500 m?) plots in each selected habitat type.

o Within each plot, identify and record all woody individuals (trees and shrubs) with a
diameter at breast height (DBH) = 5 cm.

o For herbaceous and sub-shrub species, establish five 1m x 1m subplots within the main
plot.

o Collect voucher specimens for species that cannot be identified in the field for later
identification at a herbarium.

o Record GPS coordinates for each plot.

2.2. Data to be Collected (Flora):

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.taylorfrancis.com/chapters/edit/10.1201/9781420004496-2/biodiversity-patterns-woody-vegetation-brazilian-cerrado-james-ratter-samuel-bridgewater-felipe-ribeiro
https://kids.frontiersin.org/articles/10.3389/frym.2018.00022
https://seer.ufu.br/index.php/revistabrasileiracartografia/article/download/56543/30724/248548
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Parameter Description Unit

Plot ID Unique identifier for each plot Alphanumeric
Date Date of survey YYYY-MM-DD
GPS Coordinates Latitude and Longitude Decimal Degrees

) e.g., Cerrado sensu stricto, ]
Habitat Type . ) i Categorical
Cerraddo, Caatinga arborea

Species Name Scientific name Text
DBH Diameter at Breast Height cm
Height Total height of the individual m

Count of individuals per
Abundance o Integer
species in subplots

Unique identifier for collected )
Voucher Number ] Alphanumeric
specimens

Fauna Assessment Protocols

A combination of methods is necessary to effectively survey the diverse faunal groups present
in the region.[8][9]

3.1. Amphibians and Reptiles
The herpetofauna of semi-arid and transitional zones can be highly diverse.[1][10]
« Pitfall Traps with Drift Fences:

o Objective: To capture ground-dwelling amphibians and reptiles.

o Methodology:

» Construct drift fences (30-50 cm high) in a "Y" or linear array.
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» Place pitfall traps (buckets) at the center and ends of the fences, buried flush with the
ground.

» Check traps daily, in the early morning, to minimize stress and mortality of captured

animals.

» |dentify, measure, weigh, and release captured individuals.

e Visual Encounter Surveys (VES):
o Objective: To supplement pitfall trap data and survey arboreal and rock-dwelling species.
o Methodology:

» Conduct time-constrained searches (e.g., 1 person-hour) along pre-defined transects
during different times of the day and night.

» Actively search under rocks, logs, and in leaf litter.[10]
3.2. Birds
The avifauna of northeastern Brazil is rich and includes endemic species.[11][12][13]
» Point Counts:
o Objective: To determine the relative abundance and species richness of birds.
o Methodology:
» Establish point count stations at least 200 meters apart in each habitat.

» At each point, an observer records all birds seen and heard within a fixed radius (e.qg.,
50 meters) for a set duration (e.g., 10 minutes).[14]

» Conduct surveys during peak activity periods, typically early morning.
o Mist Netting:

o Obijective: To capture understory birds for identification and demographic studies.
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o Methodology:
= Set up mist nets in the understory of forested areas.
» Check nets frequently (e.g., every 30-60 minutes).
» Carefully extract, identify, band (if permitted), and release captured birds.
3.3. Mammals

The Cerrado and Caatinga are home to a diverse mammal fauna, though many species are
threatened by habitat loss.[9][15][16]

o Camera Trapping:
o Objective: To survey medium to large-sized terrestrial mammals.
o Methodology:
» Deploy camera traps in a grid or along trails in each habitat type.
» Set cameras to be active 24 hours a day for a minimum of 30-60 days.

» |dentify species from the captured images and record the date, time, and number of
individuals.[9][17]

e Live Trapping (for small mammals):
o Objective: To assess the diversity and abundance of small rodents and marsupials.
o Methodology:

» Set up grids of live traps (e.g., Sherman or Tomahawk traps) baited with a mixture of
oats, peanut butter, and banana.

» Place traps at 10-meter intervals.[18]

» Check traps daily in the early morning.
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» |dentify, mark (e.g., ear tags), and release captured individuals.
3.4. Insects
Insects are a hyperdiverse group and crucial for ecosystem functioning.[19][20]
e Pan Traps:
o Objective: To collect flying insects, particularly pollinators.
o Methodology:

» Place yellow, white, and blue bowils filled with soapy water at ground level and in the
vegetation canopy.

» Collect samples every 24-48 hours.
e Light Traps:
o Objective: To survey nocturnal insects.
o Methodology:
» Set up a white sheet with a UV or mercury vapor light source after dusk.
» Collect or photographically document the insects attracted to the light.[19][21]

Workflow for Faunal Survey Methods:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Biodiversity
Assessment Near Teresina]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222245#field-survey-methods-for-biodiversity-
assessment-near-teresinal

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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